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Compound of Interest

Compound Name: Eosin 5-isothiocyanate

Cat. No.: B149371 Get Quote

Abstract: This technical guide provides a comprehensive overview of Eosin 5-isothiocyanate
(EITC) for live cell imaging applications. EITC is a versatile, amine-reactive red fluorescent dye

and a potent photosensitizer. Its unique properties enable a range of applications from covalent

labeling and tracking of cell surface proteins to advanced techniques such as Fluorescence

Resonance Energy Transfer (FRET) and high-resolution correlative light and electron

microscopy (CLEM). This document details the fundamental principles of EITC, its mechanism

of action, and field-proven protocols for its successful implementation in research, and drug

development.

Fundamental Principles of Eosin 5-Isothiocyanate
(EITC)
Eosin 5-isothiocyanate is a derivative of the xanthene dye, fluorescein, characterized by the

presence of four bromine atoms and a reactive isothiocyanate (-N=C=S) group.[1] This

combination of a robust fluorophore and a covalent-linking moiety makes it a powerful tool for

biological research.

Photophysical and Chemical Properties
The utility of any fluorophore is defined by its specific chemical and spectral characteristics.

EITC's properties make it suitable for standard fluorescence microscopy setups and compatible

with other common fluorophores.
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Property Value Source(s)

Molecular Formula C₂₁H₇Br₄NO₅S [2][3][4]

Molecular Weight ~705.0 g/mol [2][5]

Excitation Max (λEx) ~521 nm (at pH 9) [3][4][6]

Emission Max (λEm) ~544 nm (at pH 9) [3][4][6]

Molar Extinction Coeff. (ε) 95,000 cm⁻¹M⁻¹ [3][4]

Solubility Soluble in DMF or DMSO [3][5][6]

Reactivity
Targets primary amines (e.g.,

lysine residues, N-terminus)
[3][5]

Singlet Oxygen Quantum Yield 0.57 [3][4][6]

Mechanism of Action: Covalent Labeling
The core of EITC's utility lies in its isothiocyanate group, which forms a highly stable, covalent

thiourea bond with primary amine groups found on proteins and other biomolecules.[7] This

reaction proceeds efficiently under slightly alkaline conditions (pH 7.5-9.0), which deprotonates

the amine groups, enhancing their nucleophilicity.

Causality Behind the Choice: The stability of the thiourea linkage is paramount for live cell

tracking experiments. Unlike transient electrostatic interactions, this covalent bond ensures the

dye remains attached to its target molecule throughout dynamic cellular processes and

extensive wash steps, providing a reliable and persistent signal.
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Caption: Covalent conjugation of EITC to a protein's primary amine.

Advantages and Limitations in Live Cell Imaging
Advantages:

Covalent & Stable Labeling: Ensures the fluorescent signal is retained on the target molecule

over long imaging periods.

Potent Photosensitizer: EITC's high quantum yield for singlet oxygen generation (0.57) is

exceptionally useful for photooxidation techniques used in correlative light and electron

microscopy (CLEM).[3][4][6]
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FRET Acceptor: EITC can serve as an efficient fluorescence acceptor for donor dyes like

fluorescein (FAM), enabling studies of molecular proximity.[3][6][8]

Good Spectral Properties: Its excitation and emission in the green-orange region of the

spectrum are compatible with standard filter sets on most fluorescence microscopes.

Limitations & Experimental Considerations:

Phototoxicity: As a photosensitizer, EITC can generate reactive oxygen species (ROS) upon

illumination, which can be toxic to live cells. Illumination should be minimized in intensity and

duration.[9]

Potential for Cytotoxicity: The isothiocyanate functional group can exhibit cytotoxicity, making

it crucial to determine the optimal, lowest effective labeling concentration and to perform

viability controls.[10]

pH Sensitivity: The fluorescence of EITC can be influenced by the pH of the local

environment, a factor to consider in acidic organelles.[11]

Nonspecific Binding: Inadequate removal of unconjugated EITC can lead to high background

fluorescence.

Core Applications & Methodologies
Application I: Labeling and Tracking of Cell Surface
Proteins
This is the most direct application of EITC in live cell imaging. By conjugating EITC to a ligand

or an antibody that targets a specific cell surface receptor, one can visualize and track the

protein's movement, internalization, and trafficking in real-time.
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Step 1: Preparation

Step 2: Live Cell Labeling

Step 3: Imaging & Analysis
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Caption: Workflow for tracking cell surface proteins using EITC.
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Application II: Photosensitization for Correlative
Microscopy (CLEM)
EITC's ability to generate singlet oxygen upon illumination can be harnessed to polymerize

diaminobenzidine (DAB) into an electron-dense, osmiophilic precipitate.[1][12] This process,

known as photooxidation, effectively converts a fluorescent signal into a stable, electron-dense

marker visible by electron microscopy (EM).[3][6] This allows researchers to locate a protein of

interest with fluorescence microscopy and then visualize its ultrastructural context in the very

same cell using EM.[12]

Detailed Experimental Protocols
Trustworthiness through Validation: Each protocol includes critical checkpoints and validation

steps. Always perform control experiments, such as imaging unlabeled cells under identical

conditions, to assess autofluorescence and phototoxicity.

Protocol: Covalent Labeling of Antibodies with EITC
This protocol is adapted from standard amine-labeling procedures and is suitable for labeling

antibodies or other proteins.[1][7]

Materials:

Antibody (or protein of interest) at 2-5 mg/mL.

Labeling Buffer: 0.1 M Sodium Bicarbonate, pH 9.0.

Eosin 5-isothiocyanate (EITC).

Anhydrous Dimethylsulfoxide (DMSO).[3]

Quenching Solution: 1.5 M Hydroxylamine, pH 8.0, freshly prepared.[1]

Purification: Gel filtration column (e.g., Sephadex G-25) equilibrated with PBS.

Procedure:
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Buffer Exchange: Dialyze the antibody against the Labeling Buffer overnight at 4°C to

remove any amine-containing buffers (like Tris) or preservatives.[13]

Prepare EITC Stock: Immediately before use, dissolve EITC in anhydrous DMSO to a

concentration of 1-10 mg/mL. Protect from light.[13]

Initiate Conjugation: While gently stirring the antibody solution, slowly add a 10-20 fold molar

excess of the EITC stock solution. The optimal ratio must be determined empirically.

Incubation: Incubate the reaction for 1-2 hours at room temperature, protected from light.[1]

Quench Reaction: Stop the reaction by adding the Quenching Solution to a final

concentration of ~0.15 M. Incubate for 30 minutes at room temperature.[1]

Purify Conjugate: Separate the labeled antibody from unreacted EITC and quenching

reagents using a gel filtration column. The first colored fraction to elute is the EITC-antibody

conjugate.

Characterization (Optional but Recommended): Determine the degree of labeling by

measuring the absorbance of the conjugate at 280 nm (for protein) and ~521 nm (for EITC).

Protocol: Live Cell Surface Labeling and Imaging
Materials:

EITC-labeled antibody (from Protocol 3.1).

Live cells cultured on imaging-grade glass-bottom dishes or plates.

Live Cell Imaging Solution (e.g., HBSS or phenol red-free medium).[9]

Wash Buffer: Phosphate-Buffered Saline (PBS).

Procedure:

Cell Preparation: Culture cells to a desired confluency (typically 50-70%). Ensure cells are

healthy and adherent.
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Prepare Labeling Solution: Dilute the EITC-antibody conjugate in cold Live Cell Imaging

Solution to the desired final concentration (typically 1-10 µg/mL; optimize for your target).

Labeling: Remove the culture medium from the cells and wash once with PBS. Add the cold

labeling solution to the cells.

Incubation: Incubate the cells at 4°C for 30-60 minutes. Rationale: Performing this step on

ice minimizes receptor-mediated endocytosis, ensuring that the initial labeling is restricted to

the cell surface.

Washing: Gently wash the cells 3-4 times with cold PBS to remove all unbound antibody

conjugates. This step is critical for reducing background fluorescence.

Imaging: Add fresh, pre-warmed (37°C) Live Cell Imaging Solution to the dish. Transfer the

dish to the microscope stage, which should be equipped with an environmental chamber

(37°C, 5% CO₂).

Acquisition: Begin imaging. To study internalization, you can acquire a baseline image (t=0)

and then monitor the cells over time. Use the lowest possible laser power and exposure time

that provides an adequate signal-to-noise ratio to minimize phototoxicity.

Protocol: Post-Labeling Viability Assessment
It is essential to confirm that the labeling procedure and imaging conditions do not compromise

cell health. This protocol should be run in parallel with imaging experiments.

Materials:

Labeled cells (from Protocol 3.2).

Unlabeled control cells.

Cell Viability Dye (e.g., Propidium Iodide (PI) or TO-PRO-3 for dead cells; Calcein-AM for live

cells).

Procedure:
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Parallel Cultures: Prepare two sets of cells: one that will undergo the full EITC labeling

protocol and one that will serve as an unlabeled control.

Label and "Mock-Image": Subject the labeled cells to the same incubation times and

illumination conditions as in the actual imaging experiment.

Stain for Viability: After the mock-imaging session, add a dead cell stain (e.g., PI at 1 µg/mL)

to both the labeled and unlabeled cell cultures. Incubate for 5-10 minutes.

Analyze: Image the cells using fluorescence microscopy. Healthy, viable cells will exclude PI

and show no red fluorescence in their nuclei, while dead cells will have brightly stained red

nuclei.[14]

Quantify: Compare the percentage of dead cells in the EITC-labeled population to the

unlabeled control population. A significant increase in cell death in the labeled group

indicates cytotoxicity from the dye, the antibody, or the imaging process itself.

Safety and Handling
Eosin 5-isothiocyanate may cause allergic skin reactions or asthma-like symptoms if inhaled.

[2] Standard personal protective equipment (gloves, lab coat, safety glasses) should be worn

when handling the solid compound and its solutions. If skin contact occurs, wash the area

thoroughly with water.[6] All work should be performed in a well-ventilated area.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. tsienlab.ucsd.edu [tsienlab.ucsd.edu]

2. Eosin 5-isothiocyanate | C21H7Br4NO5S | CID 173745 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. biotium.com [biotium.com]

4. thomassci.com [thomassci.com]

5. Eosin 5-isothiocyanate (ab274303) | Abcam [abcam.com]

6. biotium.com [biotium.com]

7. sigmaaldrich.com [sigmaaldrich.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5755883/
https://elischolar.library.yale.edu/gsas_dissertations/621/
https://www.researchgate.net/publication/12739194_The_medium_effects_of_fluorescence_of_eosin-5-isothiocyanate_as_a_luminescent_marker
https://www.iitg.ac.in/bs/lab-protocols/Protein%20labelling%20with%20FITC.pdf
https://www.genengnews.com/wp-content/uploads/2019/11/Live-Cell-ImagingNov-2019.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6025287/
https://www.microscopist.org/uploads/4/2/3/3/4233182/assessment_of_cell_viability.pdf
https://www.benchchem.com/product/b149371?utm_src=pdf-custom-synthesis
http://www.tsienlab.ucsd.edu/Publications/Deerinck%201994%20Cell%20Biol%20-%20Fluorescence%20photooxidation%20with%20eosin.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Eosin-5-isothiocyanate
https://pubchem.ncbi.nlm.nih.gov/compound/Eosin-5-isothiocyanate
https://biotium.com/product/eosin-5-isothiocyanate/
https://www.thomassci.com/p/eosin-5-isothiocyanate-100mg
https://www.abcam.com/en-us/products/biochemicals/eosin-5-isothiocyanate-ab274303
https://biotium.com/wp-content/uploads/2017/10/PI-90091.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/222/544/f7250pis.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. AdipoGen Eosin-5-isothiocyanate, Quantity: Each of 1 | Fisher Scientific [fishersci.com]

9. documents.thermofisher.com [documents.thermofisher.com]

10. Induction of Apoptosis and Cytotoxicity by Isothiocyanate Sulforaphene in Human
Hepatocarcinoma HepG2 Cells - PMC [pmc.ncbi.nlm.nih.gov]

11. researchgate.net [researchgate.net]

12. Fluorescence photooxidation with eosin: a method for high resolution immunolocalization
and in situ hybridization detection for light and electron microscopy - PubMed
[pubmed.ncbi.nlm.nih.gov]

13. lifewp.bgu.ac.il [lifewp.bgu.ac.il]

14. microscopist.co.uk [microscopist.co.uk]

To cite this document: BenchChem. [Application Notes & Protocols: Live Cell Imaging Using
Eosin 5-Isothiocyanate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b149371#live-cell-imaging-techniques-using-eosin-5-
isothiocyanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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